![molecular formula C32H42O16 B1209706 Bruceoside A CAS No. 63306-30-9](/img/structure/B1209706.png)
Bruceoside A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bruceoside A is a novel antileukemic quassinoid glycoside isolated from the plant Brucea javanica (also known as Brucea amarissima). It was first reported in the scientific literature in 1977 . The compound exhibits promising biological activity and has drawn attention due to its potential therapeutic effects.
Synthesis Analysis
The synthesis of this compound involves complex chemical transformations. Researchers have established its structure and stereochemistry through a combination of chemical reactions , correlations , and spectral analyses . Notably, the configuration of the methyl group at C-4 remains a subject of interest and further investigation .
Scientific Research Applications
1. Pharmacokinetic Properties and Anticancer Potential
Bruceoside A, a quassinoid glycoside found in Fructus Bruceae, has been studied for its pharmacokinetic properties. It's suggested that this compound could transform into brusatol, a potent anticancer component, in vivo. This transformation, potentially involving intestinal bacteria, indicates that quassinoid glycosides like this compound, though weakly active in vitro, could contribute significantly to the anticancer properties of Fructus Bruceae in vivo (Xu et al., 2019).
2. Inhibition of Inflammatory Responses
This compound is also associated with the inhibition of inflammatory responses. In a study involving compounds isolated from Brucea javanica, bruceoside B (a compound structurally related to this compound) significantly decreased nitric oxide (NO) release and the secretion of inflammatory cytokines in lipopolysaccharide (LPS)-induced models. This suggests a potential therapeutic effect on inflammation and acute lung injury (He et al., 2021).
3. Potential Role in Antiviral Activities
In the context of antiviral research, compounds from Brucea javanica, including quassinoids like this compound, have demonstrated potent anti-tobacco mosaic virus (TMV) activity. This indicates a potential avenue for developing antiviral therapeutics based on this compound and related compounds (Yan et al., 2010).
4. Contributions to Antiprotozoal Research
This compound, as part of the chemical composition of Brucea javanica, is also relevant in antiprotozoal research. The study of such compounds provides insights into the development of treatments for diseases caused by protozoan parasites like Trypanosoma brucei, responsible for sleeping sickness (Geiser et al., 2005).
Future Directions
properties
CAS RN |
63306-30-9 |
---|---|
Molecular Formula |
C32H42O16 |
Molecular Weight |
682.7 g/mol |
IUPAC Name |
methyl (1R,2S,3R,6R,8S,9S,13S,14R,15R,16S)-15,16-dihydroxy-9,13-dimethyl-3-(3-methylbut-2-enoyloxy)-4,10-dioxo-11-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-11-ene-17-carboxylate |
InChI |
InChI=1S/C32H42O16/c1-11(2)6-17(34)48-23-25-31-10-44-32(25,29(42)43-5)26(40)22(39)24(31)30(4)8-14(18(35)12(3)13(30)7-16(31)47-27(23)41)45-28-21(38)20(37)19(36)15(9-33)46-28/h6,8,12-13,15-16,19-26,28,33,36-40H,7,9-10H2,1-5H3/t12-,13-,15+,16+,19+,20-,21+,22+,23+,24+,25+,26-,28+,30-,31+,32?/m0/s1 |
InChI Key |
AKSGLPBROCFVSE-JIJKBWMESA-N |
Isomeric SMILES |
C[C@H]1[C@@H]2C[C@@H]3[C@@]45COC([C@@H]4[C@H](C(=O)O3)OC(=O)C=C(C)C)([C@H]([C@@H]([C@@H]5[C@]2(C=C(C1=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)O)O)C(=O)OC |
SMILES |
CC1C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C)(C(C(C5C2(C=C(C1=O)OC6C(C(C(C(O6)CO)O)O)O)C)O)O)C(=O)OC |
Canonical SMILES |
CC1C2CC3C45COC(C4C(C(=O)O3)OC(=O)C=C(C)C)(C(C(C5C2(C=C(C1=O)OC6C(C(C(C(O6)CO)O)O)O)C)O)O)C(=O)OC |
synonyms |
bruceoside A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.